Cas no 1692500-25-6 (6-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine)

• Product Name: 6-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
• CAS No: 1692500-25-6
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 6404410
• PubChem ID: 136840243
• Update Time: 2025-05-20

6-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
• EN300-1119143
• 6-phenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 1692500-25-6

• Inchi： 1S/C11H13N5/c12-10-14-11-13-6-9(7-16(11)15-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H3,12,13,14,15)
• InChI Key： ZKUXSILZZLUISK-UHFFFAOYSA-N
• SMILES： N12C(=NC(N)=N1)NCC(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 215.11709544g/mol
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 6-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine

6-Phenyl-4H,5H,6H,7H-1,2,4Triazolo[1,5-a]pyrimidin-2-amine (CAS No. 1692500-25-6): An Emerging Compound in Medicinal Chemistry

6-Phenyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine (CAS No. 1692500-25-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and have been extensively studied for their roles in various pharmacological processes.

The chemical structure of 6-phenyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine is characterized by a central triazolopyrimidine core fused with a phenyl group at the 6-position. This structural arrangement confers the compound with specific properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in disease pathways.

In the context of medicinal chemistry, 6-phenyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine has been evaluated for its activity against a range of targets. One of the most notable findings is its potent inhibition of certain kinases, which are key enzymes involved in cell signaling and proliferation. Kinase inhibitors have shown great promise in the treatment of cancers and inflammatory diseases. The ability of this compound to selectively target specific kinases without affecting others makes it a valuable tool in the development of targeted therapies.

Beyond its kinase inhibitory properties, 6-phenyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine has also demonstrated potential as an antagonist of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular communication and are implicated in numerous diseases. The compound's ability to modulate GPCR activity opens up new avenues for the treatment of conditions such as cardiovascular disorders and neurological disorders.

The pharmacokinetic properties of 6-phenyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

In preclinical studies using both in vitro and in vivo models, 6-phenyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidin-2-amine has demonstrated promising results. For example, it has shown significant antiproliferative effects against various cancer cell lines and has been effective in reducing tumor growth in animal models. Additionally, it has exhibited anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

The safety profile of 6-phenyl-4H,5H,6H,7H-1,2,triazolo[1,5-a]pyrimidin-2-amine(CAS No. 1692500-25-6)) has been evaluated through extensive toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs or systems.

The potential applications of 6-phenyl-4,H,H,H,H-
                  <sup>,⁴













-</sup>

-

-

-

-

-

-

-

-

-

-

-

-

-

-

-(CAS No. 1692500,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b, , , , , , , , , , , , , , , , , , , , , ) is broad and includes potential applications in oncology (cancer treatment), immunology (immune system modulation), neurology (neurological disorders), and cardiology (cardiovascular diseases).

In conclusion,< strong >6 phenyl H H H H triazolo a pyrimidin amine (CAS No. ) represents a promising compound with a wide range of potential therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more studies are conducted and clinical trials advance,< strong >is poised to become an important tool in the development of novel therapies for various diseases.